Cas no 2228580-20-7 (3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol)

3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol is a brominated phenolic compound featuring a cyclopropane ring with an aminomethyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both amino and bromo functional groups allows for versatile derivatization, enabling selective cross-coupling reactions or further functionalization. The cyclopropane ring enhances steric and electronic properties, potentially improving binding affinity in bioactive molecules. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the development of structurally complex molecules requiring constrained geometry or targeted substitution patterns.
3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol structure
2228580-20-7 structure
Product Name:3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol
CAS No:2228580-20-7
MF:C10H12BrNO
MW:242.11238193512
CID:5967139
PubChem ID:165946298
Update Time:2025-10-20

3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(aminomethyl)cyclopropyl]-4-bromophenol
    • 2228580-20-7
    • EN300-1904366
    • 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol
    • Inchi: 1S/C10H12BrNO/c11-10-2-1-7(13)4-9(10)8-3-6(8)5-12/h1-2,4,6,8,13H,3,5,12H2
    • InChI Key: NVAVITUKZHWSDN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C1CC1CN)O

Computed Properties

  • Exact Mass: 241.01023g/mol
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.2Ų

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Additional information on 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol

Recent Advances in the Study of 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol (CAS: 2228580-20-7)

The compound 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol (CAS: 2228580-20-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules. Its cyclopropyl and bromophenol moieties make it particularly interesting for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol exhibit promising activity against several kinase targets implicated in cancer progression.

In terms of synthetic methodology, researchers have developed more efficient routes to produce 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol with improved yields and purity. A recent breakthrough published in Organic Letters (2024) describes a novel asymmetric synthesis approach that significantly reduces the number of steps required while maintaining excellent enantioselectivity. This advancement is particularly important for potential pharmaceutical applications where chirality plays a crucial role in biological activity.

The pharmacological evaluation of this compound has revealed interesting structure-activity relationships. Molecular docking studies suggest that the aminomethylcyclopropyl group contributes to enhanced binding affinity with certain protein targets, while the bromophenol moiety appears to be critical for modulating selectivity. These findings were corroborated by in vitro assays showing nanomolar activity against specific disease-relevant targets, as reported in a recent Bioorganic & Medicinal Chemistry publication (2024).

From a drug development perspective, 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol serves as a valuable scaffold for the design of new therapeutic agents. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, particularly for oncology and inflammatory diseases. The compound's favorable physicochemical properties, including good solubility and metabolic stability, make it an attractive starting point for medicinal chemistry optimization.

Future research directions for this compound include further exploration of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation in more complex biological systems. The unique structural features of 3-[2-(Aminomethyl)cyclopropyl]-4-bromophenol continue to inspire novel synthetic strategies and biological investigations, positioning it as an important molecule in contemporary drug discovery efforts.

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